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Compound of Interest

Compound Name: DHODH-IN-8

Cat. No.: B2857306

For Researchers, Scientists, and Drug Development Professionals

Introduction

DHODH-IN-8 is a potent inhibitor of dihydroorotate dehydrogenase (DHODH), a key enzyme in
the de novo pyrimidine biosynthesis pathway.[1][2] This pathway is essential for the
proliferation of rapidly dividing cells, making DHODH an attractive therapeutic target for various
diseases, including cancer and autoimmune disorders.[3][4] DHODH-IN-8 has demonstrated
inhibitory activity against both human and Plasmodium falciparum DHODH, highlighting its
potential in infectious disease research as well.[1][2][5][6] Accurate and consistent preparation
of DHODH-IN-8 stock solutions is critical for obtaining reliable and reproducible experimental
results. These application notes provide a detailed protocol for the preparation, storage, and
handling of DHODH-IN-8 stock solutions.

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for DHODH-IN-8 are
summarized in the table below.
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Property Value Source(s)
Molecular Weight 312.75 g/mol [L1I5161171
CAS Number 1148126-03-7 [11[5]6][7][8]
Appearance White solid [1]

Solubility in DMSO

55 mg/mL (175.86 mM)

[1]

Recommended Solvent

Dimethyl sulfoxide (DMSO)

[1]5]

Powder Storage

-20°C for up to 3 years

[1]

Stock Solution Storage

-80°C for up to 1 year; -20°C
for up to 1 month; 4°C for up to
2 weeks

(1171l

Experimental Protocol: Preparation of a 10 mM
DHODH-IN-8 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of DHODH-IN-8 in DMSO.
This concentration is a common starting point for subsequent dilutions to working

concentrations for various cellular and biochemical assays.

Materials

DHODH-IN-8 powder (CAS: 1148126-03-7)

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2.0 mL, sterile)

Pipette and sterile filter tips

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)[1]
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Equipment

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure

» Equilibration: Before opening, allow the vial of DHODH-IN-8 powder to equilibrate to room
temperature for at least 1 hour. This prevents condensation from forming on the powder.

» Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the
desired amount of DHODH-IN-8 powder. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.1275 mg of DHODH-IN-8 (Molecular Weight = 312.75).

o Calculation:Mass (mg) = Desired Concentration (mM) * Volume (L) * Molecular Weight
(g/mol) * 1000 (mg/g)

o 3.1275mg = 10 mM * 0.001 L * 312.75 g/mol * 1000 mg/g

 Dissolution: Add the appropriate volume of DMSO to the microcentrifuge tube containing the
DHODH-IN-8 powder. For a 10 mM stock, if you weighed 3.1275 mg, add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the powder.

e Sonication (Recommended): To ensure complete dissolution, sonicate the solution for 5-10
minutes.[1] Visually inspect the solution to confirm that no solid particles remain.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for
shorter-term storage (up to 1 month).[1][7][9] For immediate use within a short timeframe,
the stock solution can be stored at 4°C for up to two weeks.[7]

Visualizations
DHODH Signaling Pathway and Inhibition
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Dihydroorotate dehydrogenase (DHODH) is a crucial enzyme in the de novo pyrimidine
synthesis pathway. It catalyzes the oxidation of dihydroorotate to orotate, a precursor for
pyrimidine nucleotides which are essential for DNA and RNA synthesis. DHODH-IN-8 acts as
an inhibitor of this enzyme, thereby blocking the synthesis of pyrimidines and impeding cell
proliferation.
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De Novo Pyrimidine Biosynthesis

Orotate

Dihydroorotate Pyrimidines (dUTP, dCTP) DNA & RNA Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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